Cas no 71401-76-8 (2-(2-bromo-5-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol)

• Product Name: 2-(2-bromo-5-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
• CAS No: 71401-76-8
• MF: C₁₀H₇BrF₆O
• MW: 337.056403398514
• CID: 976339
• PubChem ID: 320088
• Update Time: 2025-04-19

2-(2-bromo-5-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-5-methylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
• DTXSID30313110
• 71401-76-8
• NSC266266
• SY315592
• Benzenemethanol, 2-bromo-5-methyl-.alpha.,.alpha.-bis(trifluoromethyl)-
• 2-(2-Bromo-5-methylphenyl)-1,1,1,3,3,3-hexafluoro-2-propanol
• NSC-266266

• Inchi： 1S/C10H7BrF6O/c1-5-2-3-7(11)6(4-5)8(18,9(12,13)14)10(15,16)17/h2-4,18H,1H3
• InChI Key： XTRBSPVVAAOFNE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1C(C(F)(F)F)(C(F)(F)F)O

Computed Properties

• Exact Mass: 335.95841
• Monoisotopic Mass: 335.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.665
• Boiling Point: 287.9°C at 760 mmHg
• Flash Point: 127.9°C
• Refractive Index: 1.455
• PSA: 20.23
• LogP: 4.06970